Cas no 219943-38-1 (1-Boc-3,4-Dibromoindole)

1-Boc-3,4-Dibromoindole structure
1-Boc-3,4-Dibromoindole structure
Product Name:1-Boc-3,4-Dibromoindole
CAS No:219943-38-1
MF:C13H13Br2NO2
MW:375.055822134018
MDL:MFCD05864774
CID:253220
PubChem ID:10785662
Update Time:2025-04-19

1-Boc-3,4-Dibromoindole Chemical and Physical Properties

Names and Identifiers

    • 1-Boc-3,4-Dibromoindole
    • 1H-Indole-1-carboxylicacid, 3,4-dibromo-, 1,1-dimethylethyl ester
    • 3,4-Dibromoindole-1-carboxylic acid tert-butyl ester
    • tert-butyl 3,4-dibromoindole-1-carboxylate
    • OR1725
    • 219943-38-1
    • FT-0723233
    • tert-butyl 3, 4-dibromoindole-1-carboxylate
    • tert-butyl 3,4-dibromo-1H-indole-1-carboxylate
    • DTXSID10444890
    • MDL： MFCD05864774
    • Inchi： 1S/C13H13Br2NO2/c1-13(2,3)18-12(17)16-7-9(15)11-8(14)5-4-6-10(11)16/h4-7H,1-3H3
    • InChI Key： WOKVBYGNVGDARB-UHFFFAOYSA-N
    • SMILES： BrC1=CN(C(=O)OC(C)(C)C)C2C=CC=C(C=21)Br

Computed Properties

  • Exact Mass: 372.93100
  • Monoisotopic Mass: 372.93130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 31.2Ų

Experimental Properties

  • Density: 1.64
  • Boiling Point: 414.5°Cat760mmHg
  • Flash Point: 204.5°C
  • Refractive Index: 1.608
  • PSA: 31.23000
  • LogP: 4.94950

1-Boc-3,4-Dibromoindole Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi

1-Boc-3,4-Dibromoindole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Boc-3,4-Dibromoindole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM146895-5g
1-Boc-3,4-Dibromoindole
 219943-38-1 95%
5g
 $356 2021-08-05
Chemenu
CM146895-1g
1-Boc-3,4-Dibromoindole
 219943-38-1 95%
1g
 $111 2024-07-18
Chemenu
CM146895-5g
1-Boc-3,4-Dibromoindole
 219943-38-1 95%
5g
 $305 2024-07-18
Matrix Scientific
094516-1g
1-Boc-3,4-Dibromoindole, 95+%
 219943-38-1 95+%
1g
 $303.00 2023-09-09
Matrix Scientific
094516-5g
1-Boc-3,4-Dibromoindole, 95+%
 219943-38-1 95+%
5g
 $807.00 2023-09-09
TRC
B072145-250mg
1-Boc-3,4-Dibromoindole
 219943-38-1
250mg
 $ 255.00 2022-06-07
TRC
B072145-500mg
1-Boc-3,4-Dibromoindole
 219943-38-1
500mg
 $ 420.00 2022-06-07
Alichem
A199008466-5g
1-Boc-3,4-Dibromoindole
 219943-38-1 95%
5g
 $301.84 2023-09-02

1-Boc-3,4-Dibromoindole Related Literature

219943-38-1 (1-Boc-3,4-Dibromoindole) Related Products

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd